Cas no 28685-36-1 (Phenol,2-methoxy-3,5-dimethyl-, methylcarbamate (9CI))

• Product Name: Phenol,2-methoxy-3,5-dimethyl-, methylcarbamate (9CI)
• CAS No: 28685-36-1
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 283159
• PubChem ID: 189952
• Update Time: 2025-04-19

Phenol,2-methoxy-3,5-dimethyl-, methylcarbamate (9CI) Chemical and Physical Properties

Names and Identifiers

• Phenol,2-methoxy-3,5-dimethyl-, methylcarbamate (9CI)
• (2-methoxy-3,5-dimethylphenyl) N-methylcarbamate
• DTXSID50182840
• Phenol, 2-methoxy-3,5-dimethyl-, methylcarbamate
• 28685-36-1

• Inchi： 1S/C11H15NO3/c1-7-5-8(2)10(14-4)9(6-7)15-11(13)12-3/h5-6H,1-4H3,(H,12,13)
• InChI Key： KSQUUGWISDGTGQ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C)=CC=1C)OC(NC)=O

Computed Properties

• Exact Mass: 209.10525
• Monoisotopic Mass: 209.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.087
• Boiling Point: 308.5°C at 760 mmHg
• Flash Point: 140.4°C
• Refractive Index: 1.509
• PSA: 47.56